![molecular formula C17H18ClN3OS B6269979 N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride CAS No. 2418667-83-9](/img/no-structure.png)
N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride
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Overview
Description
N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride, also known as NAPBH, is a synthetic compound with a wide range of applications in scientific research. It is a crystalline solid of white color and its chemical structure consists of an amide group and a benzothiazole group. NAPBH is widely used in biochemical and physiological studies due to its ability to modulate the activity of various enzymes and receptors.
Mechanism of Action
N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride acts by modulating the activity of various enzymes and receptors. It binds to certain receptors and enzymes and blocks their activity. This in turn causes a decrease in the activity of the target enzyme or receptor. This can lead to changes in the activity of other enzymes and receptors, which can lead to various physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and receptors, which can lead to changes in the activity of other enzymes and receptors. It has been shown to have effects on the nervous system, as well as on the cardiovascular system. It has also been shown to have effects on the immune system, as well as on the endocrine system.
Advantages and Limitations for Lab Experiments
The use of N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride in laboratory experiments has several advantages. It is a synthetic compound, which means it is easy to obtain and store, and it is relatively inexpensive. It is also a very stable compound, which makes it suitable for use in long-term experiments. The main limitation of using this compound in laboratory experiments is that it is not a naturally occurring compound, and therefore its effects may be different from those of naturally occurring compounds.
Future Directions
There are several potential future directions for research involving N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride. One potential direction is to further study the effects of this compound on various enzymes and receptors. Another potential direction is to study the effects of this compound on various diseases, such as cancer and Alzheimer’s disease. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound. Finally, further research could be conducted to explore the potential applications of this compound in drug discovery and development.
Synthesis Methods
N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride can be synthesized by a two-step method involving the reaction of 2-amino-2-phenylethanol with 1,2-benzothiazol-3-yl acetamide hydrochloride in the presence of a base. In the first step, the reaction of 2-amino-2-phenylethanol and 1,2-benzothiazol-3-yl acetamide hydrochloride in the presence of a base such as sodium hydroxide or potassium hydroxide leads to the formation of this compound. In the second step, the resulting this compound is reacted with hydrochloric acid to form this compound hydrochloride.
Scientific Research Applications
N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride has a wide range of applications in scientific research. It is used as a tool to study the biochemical and physiological effects of various enzymes and receptors. It is also used in drug discovery and development, as it can be used to modulate the activity of various enzymes and receptors. It has been used in the study of the effects of various drugs on the nervous system, as well as in the study of the effects of various drugs on the cardiovascular system.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride involves the reaction of 2-aminobenzothiazole with 2-bromoacetic acid, followed by reaction with 2-phenylethylamine and hydrochloric acid to form the final product.", "Starting Materials": [ "2-aminobenzothiazole", "2-bromoacetic acid", "2-phenylethylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminobenzothiazole is reacted with 2-bromoacetic acid in the presence of a base such as potassium carbonate to form 2-(1,2-benzothiazol-3-yl)acetic acid.", "Step 2: 2-(1,2-benzothiazol-3-yl)acetic acid is then reacted with 2-phenylethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide.", "Step 3: The final product is obtained by reacting N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide with hydrochloric acid to form the hydrochloride salt." ] } | |
2418667-83-9 | |
Molecular Formula |
C17H18ClN3OS |
Molecular Weight |
347.9 |
Purity |
85 |
Origin of Product |
United States |
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